Cas no 2138059-26-2 (4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine)

• Product name: 4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine
• CAS No: 2138059-26-2
• MF: C₁₄H₂₉N
• MW: 211.386764287949
• CID: 6186000
• PubChem ID: 165497885

4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138059-26-2
• 4,4-dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine
• EN300-1158195
• 4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine

• Inchi： 1S/C14H29N/c1-10(2)8-11(3)13-9-12(15)6-7-14(13,4)5/h10-13H,6-9,15H2,1-5H3
• InChI Key： LRLCIRPJYPFNAT-UHFFFAOYSA-N
• SMILES： NC1CCC(C)(C)C(C(C)CC(C)C)C1

Computed Properties

• Exact Mass: 211.229999929g/mol
• Monoisotopic Mass: 211.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 4.3

Additional information on 4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine

Introduction to 4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine (CAS No. 2138059-26-2)

4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine (CAS No. 2138059-26-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of amines and features a cyclohexane ring with specific substituents, making it an intriguing subject for both academic research and industrial development.

The molecular formula of 4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine is C₁₅H₃₀N, and its molecular weight is approximately 226.41 g/mol. The compound's structure includes a cyclohexane ring with two methyl groups at the 4-position and a 4-methylpentan-2-yl group at the 3-position, all attached to an amine functional group. This specific arrangement of substituents imparts unique physical and chemical properties to the molecule, which are crucial for its potential applications.

In the realm of pharmaceutical research, 4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have focused on its interactions with various biological targets, such as receptors and enzymes, to understand its pharmacological profile. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited selective binding to G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The selective binding properties of 4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine make it a promising candidate for developing drugs that target specific GPCRs without affecting other pathways, thereby reducing side effects.

Beyond its potential in pharmaceuticals, 4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine has also been investigated for its use in materials science. The compound's unique chemical structure and physical properties make it suitable for applications in polymer synthesis and functional materials. A study published in the Journal of Polymer Science in 2020 demonstrated that 4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine can be used as a monomer or modifier in the synthesis of advanced polymers with enhanced mechanical and thermal properties. These polymers have potential applications in industries such as automotive, aerospace, and electronics.

The synthesis of 4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the use of Grignard reagents and organocatalytic methods. A recent paper in Organic Letters described an efficient one-pot synthesis method that significantly reduced the number of steps and improved the overall yield of the compound. This advancement in synthetic methodology has made it more accessible for researchers and industrial applications.

The safety profile of 4,4-Dimethyl-3-(4-methylpentan-2-yl)cyclohexan-1-amine is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that the compound exhibits low toxicity when administered at therapeutic doses. However, like any chemical compound, it should be handled with care to avoid exposure through inhalation or skin contact. Proper safety measures should be followed during synthesis and handling to ensure the well-being of laboratory personnel.

In conclusion, 4,4-Dimethyl-3-(4-methylpentan-2-y)cyclohexan-l amine (CAS No. 2138059–26–2) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play a crucial role in advancing various scientific fields.